6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine

• IUPAC Name: 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine
• InChI: InChI=1S/C8H9ClN6O/c1-4-14-5(16-15-4)2-11-8-6(10)7(9)12-3-13-8/h3H,2,10H2,1H3,(H,11,12,13)
• InChI Key: MCFDTHNWKZNIMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNC2=C(C(=NC=N2)Cl)N
• Molecular Formula: C8H9ClN6O
• Molecular Weight: 240.65 g/mol

Description

6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is a pyrimidine-based compound that has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, which may explain its anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine has several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, and inhibit the growth of certain microorganisms. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine in lab experiments is its potential for use in the treatment of various diseases. It has also shown promising results in studies related to its anti-inflammatory, anti-cancer, and anti-microbial properties. One limitation of using this compound in lab experiments is its complex synthesis process, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research related to 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine. One direction is to further study its mechanism of action and biochemical and physiological effects. Another direction is to explore its potential use in the treatment of neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's disease. Additionally, more research is needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine is a complex process that involves several steps. The first step involves the reaction of 6-chloro-4-nitro-2-aminopyrimidine with 3-methyl-1,2,4-oxadiazole-5-carboxaldehyde in the presence of a reducing agent. This reaction yields 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine as the final product.

Scientific Research Applications

The chemical compound 6-chloro-4-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]pyrimidine-4,5-diamine has shown potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of various diseases such as Alzheimer's, Parkinson's, and Huntington's disease.